6-chloro-N-ethyl-2-phenylpyrimidin-4-amine

• IUPAC Name: 6-chloro-N-ethyl-2-phenylpyrimidin-4-amine
• InChI: InChI=1S/C12H12ClN3/c1-2-14-11-8-10(13)15-12(16-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,14,15,16)
• InChI Key: NMSYTXBYOPLTHK-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC(=NC(=N1)C2=CC=CC=C2)Cl
• Molecular Formula: C12H12ClN3
• DSSTOX Substance ID: DTXSID50623061
• Molecular Weight: 233.69 g/mol
• CAS RN: 26871-14-7

Description

“6-chloro-N-ethyl-2-phenylpyrimidin-4-amine” is a chemical compound with the CAS Number: 26871-14-7. It has a molecular weight of 233.7 and its IUPAC name is N-(6-chloro-2-phenyl-4-pyrimidinyl)-N-ethylamine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H12ClN3/c1-2-14-11-8-10(13)15-12(16-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,14,15,16). This indicates the presence of 12 carbon atoms, 12 hydrogen atoms, 1 chlorine atom, and 3 nitrogen atoms in the molecule.

Physical And Chemical Properties Analysis

This compound is a solid with a melting point of 69 - 71°C.

Scientific Research Applications

Ring Transformations and Reaction Mechanisms

The conversion of 4-chloro-2-phenylpyrimidine into 4-amino-2-phenylpyrimidine has been studied, showing that the formation of the 4-amino compound likely occurs through an addition-elimination mechanism on the C(4) carbon atom. This indicates a specific pathway for the transformation of related compounds, providing insights into their chemical behavior (Meeteren & Plas, 2010).

Structural Studies and Chemical Reactions

Structural studies on compounds like bropirimine, a derivative of 2-amino-6-phenylpyrimidin-4(3H)-ones, reveal that they undergo electrophilic nitration and sulphonation under acidic conditions. This kind of study helps understand the reactivity and potential applications of similar compounds in various fields, including medicinal chemistry (Stevens et al., 1995).

Synthesis and Characterization

The synthesis and structure of related compounds, such as 6-chloro-9-(2-ethoxy-1,3-dioxan-5-yl)purine, have been explored. These studies are crucial for developing new compounds with potential applications in various scientific fields (Mishnev et al., 1979).

Novel Compound Synthesis

Research into the synthesis of novel compounds like imidazo[1,2-a]pyrimidine compounds provides a basis for the development of new materials with unique properties, which could be useful in various scientific and industrial applications (Liu, 2013).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands thoroughly after handling.